1-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-N-phenyl-3-piperidinamine

• IUPAC Name: 1-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-N-phenylpiperidin-3-amine
• InChI: InChI=1S/C21H23FN4/c22-18-10-8-16(9-11-18)21-17(13-23-25-21)14-26-12-4-7-20(15-26)24-19-5-2-1-3-6-19/h1-3,5-6,8-11,13,20,24H,4,7,12,14-15H2,(H,23,25)
• InChI Key: MCTZONKVZMBTST-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(NN=C2)C3=CC=C(C=C3)F)NC4=CC=CC=C4
• Molecular Formula: C21H23FN4
• Molecular Weight: 350.4 g/mol

Description

1-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-N-phenyl-3-piperidinamine, commonly known as FPPP, is a synthetic compound that belongs to the class of pyrazolamines. FPPP has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

FPPP acts as a dopamine and serotonin reuptake inhibitor, which means it prevents the reuptake of these neurotransmitters, resulting in an increase in their concentration in the brain. This increase in neurotransmitter concentration leads to enhanced mood, increased energy, and decreased appetite. FPPP also acts as a norepinephrine reuptake inhibitor, which further enhances its effects on the brain.
Biochemical and Physiological Effects
FPPP has several biochemical and physiological effects on the body. It increases the levels of dopamine, serotonin, and norepinephrine in the brain, leading to enhanced mood, increased energy, and decreased appetite. FPPP also increases heart rate and blood pressure, which can be dangerous in high doses. Long-term use of FPPP can lead to addiction and other adverse effects on the body.

Advantages and Limitations for Lab Experiments

FPPP has several advantages and limitations for lab experiments. Its ability to increase dopamine, serotonin, and norepinephrine levels in the brain makes it a useful tool for studying the effects of these neurotransmitters on the brain. However, its potential for addiction and adverse effects on the body limit its use in lab experiments.

Future Directions

There are several future directions for the study of FPPP. One direction is the development of safer and more effective drugs based on the structure of FPPP. Another direction is the study of the long-term effects of FPPP on the brain and body. Additionally, further research is needed to understand the mechanisms of addiction and the effects of drugs on the brain.

Synthesis Methods

FPPP can be synthesized using various methods, including the reaction of 1-(4-fluorophenyl)-3-(pyrazol-4-yl)prop-2-en-1-one with N-phenylpiperidin-3-amine in the presence of a reducing agent. Another method involves the reaction of 1-(4-fluorophenyl)-3-(pyrazol-4-yl)prop-2-en-1-one with N-phenylpiperidin-3-amine in the presence of a catalyst. The synthesis of FPPP is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

FPPP has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, FPPP has been investigated as a potential drug candidate for the treatment of various diseases, including depression, anxiety, and Parkinson's disease. In pharmacology, FPPP has been used to study the effects of dopamine and serotonin on the brain. In neuroscience, FPPP has been used to study the mechanisms of addiction and the effects of drugs on the brain.